Cas no 2227154-95-0 (tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate
• CAS No: 2227154-95-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5894172
• PubChem ID: 138040923
• Update Time: 2025-06-12

tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate
• EN300-1723936
• 2227154-95-0
• Tert-butyl N-[2-(3-oxocyclopentyl)ethyl]carbamate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-6-9-4-5-10(14)8-9/h9H,4-8H2,1-3H3,(H,13,15)
• InChI Key： RCJJUXLHMUNASC-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate

Introduction to Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate (CAS No. 2227154-95-0)

Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2227154-95-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural framework of this carbamate features a tert-butyl group, a well-known moiety that enhances the lipophilicity and metabolic stability of molecules, and a 3-oxocyclopentyl ethyl moiety, which contributes to the compound's unique electronic and steric properties.

The significance of Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate lies in its potential utility as a building block in the development of novel therapeutic agents. Carbamates are particularly interesting in drug design due to their ability to form stable amide-like bonds, which are prevalent in biologically active peptides and proteins. The presence of the 3-oxocyclopentyl ring system introduces a cyclic structure that can mimic natural product scaffolds, thereby offering opportunities for structure-based drug design. This compound's derivatives have been explored in various pharmacological contexts, including enzyme inhibition and receptor binding studies.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate, making it more accessible for research applications. The synthesis typically involves multi-step reactions, including condensation reactions between carbamic acid derivatives and appropriate alcohols, followed by protection-deprotection strategies to introduce the desired functional groups. The tert-butyl group serves as an effective protecting group for carboxylic acid functionalities, ensuring regioselectivity during subsequent synthetic transformations.

In the realm of medicinal chemistry, the investigation of carbamate-based compounds has been intensified by their role as pharmacophores in various drug candidates. For instance, derivatives of this compound have been studied for their potential antimicrobial and anti-inflammatory properties. The cyclopentane ring is known to enhance binding affinity by providing a rigid scaffold that fits well into biological targets such as enzymes and receptors. Additionally, the 3-oxo functionality can participate in hydrogen bonding interactions, further modulating the pharmacological activity of the molecule.

The chemical properties of Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate make it a valuable intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions allows for its use in both classical organic synthesis techniques and modern methods such as flow chemistry. Flow chemistry has emerged as a powerful tool for producing complex molecules with improved safety and efficiency, and compounds like this carbamate are well-suited for these processes due to their stability and compatibility with continuous flow systems.

One area where this compound has shown promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation and cancer progression. Inhibiting these enzymes with small molecule drugs can lead to therapeutic benefits. The structural features of Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate, particularly the cyclopentane ring and the carbamate moiety, make it a viable candidate for designing inhibitors targeting specific proteases. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain proteases, suggesting their potential as lead compounds for further optimization.

The synthesis and application of Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. By understanding these interactions, chemists can design modified versions of the molecule that enhance its potency and selectivity. This interdisciplinary approach combines experimental synthesis with computational analysis to accelerate the discovery process.

In conclusion, Tert-butyl N-2-(3-oxocyclopentyl)ethylcarbamate (CAS No. 2227154-95-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules, particularly those targeting proteases and other enzymes involved in disease pathways. As synthetic methodologies continue to evolve, compounds like this carbamate will play an increasingly important role in drug development efforts worldwide.